Cas no 91476-67-4 (methyl 5-chloro-4-hydroxythiophene-3-carboxylate)

• Product Name: methyl 5-chloro-4-hydroxythiophene-3-carboxylate
• CAS No: 91476-67-4
• MF: C₆H₅ClO₃S
• MW: 192.620099782944
• CID: 4310932
• Update Time: 2025-10-29

methyl 5-chloro-4-hydroxythiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxylic acid, 5-chloro-4-hydroxy-, methyl ester
• methyl 5-chloro-4-hydroxythiophene-3-carboxylate

• Inchi： 1S/C6H5ClO3S/c1-10-6(9)3-2-11-5(7)4(3)8/h2,8H,1H3
• InChI Key： PHUWIJRYNXOQQZ-UHFFFAOYSA-N
• SMILES： C1SC(Cl)=C(O)C=1C(OC)=O

Experimental Properties

• Density: 1.514±0.06 g/cm3(Predicted)
• Melting Point: 64-65.5 °C
• Boiling Point: 236.6±35.0 °C(Predicted)
• pka: 8.00±0.15(Predicted)

Additional information on methyl 5-chloro-4-hydroxythiophene-3-carboxylate

Methyl 5-Chloro-4-hydroxythiophene-3-carboxylate: A Versatile Building Block in Organic Synthesis

Methyl 5-chloro-4-hydroxythiophene-3-carboxylate (CAS No. 91476-67-4) is a highly valuable heterocyclic compound that has gained significant attention in pharmaceutical and agrochemical research. This thiophene derivative serves as a crucial intermediate in the synthesis of various biologically active molecules, making it an essential component in modern organic chemistry laboratories.

The compound's unique molecular structure, featuring both chloro and hydroxy substituents on the thiophene ring, provides multiple sites for chemical modification. Researchers frequently utilize methyl 5-chloro-4-hydroxythiophene carboxylate as a starting material for developing novel drug candidates, particularly in the areas of anti-inflammatory and antimicrobial agents. Recent studies have highlighted its potential in creating small molecule inhibitors targeting specific enzymatic pathways.

In the context of current green chemistry trends, scientists are exploring more sustainable methods for producing 5-chloro-4-hydroxythiophene derivatives. The compound's relatively simple structure allows for efficient atom economy in synthetic pathways, aligning with the pharmaceutical industry's growing emphasis on environmentally friendly synthesis. Many researchers are investigating catalytic processes that could reduce waste generation during the production of this important intermediate.

The physical properties of methyl 5-chloro-4-hydroxythiophene-3-carboxylate make it particularly useful in laboratory settings. Its moderate solubility in common organic solvents facilitates various chemical transformations, while the presence of both electron-withdrawing and electron-donating groups creates interesting electronic effects that can be exploited in synthetic applications. These characteristics have led to its increased use in medicinal chemistry projects worldwide.

Recent advancements in heterocyclic chemistry have revealed new applications for chlorohydroxythiophene compounds. The compound's ability to participate in diverse cross-coupling reactions has made it particularly valuable in the development of functional materials. Materials scientists are exploring its potential in creating organic semiconductors and other electronic materials with unique properties.

Quality control of methyl 5-chloro-4-hydroxythiophene carboxylate is crucial for research applications. Analytical methods such as HPLC and NMR spectroscopy are routinely employed to ensure the compound's purity and structural integrity. The growing demand for high-purity thiophene-based intermediates has led to improvements in production and purification techniques, benefiting researchers across multiple disciplines.

The compound's stability under various conditions makes it suitable for long-term storage, an important consideration for laboratory reagents. Proper handling and storage of 5-chloro-4-hydroxythiophene derivatives can significantly extend their shelf life, reducing waste and improving research efficiency. Many laboratories now include this compound in their standard chemical inventory due to its versatility.

In the pharmaceutical industry, methyl 5-chloro-4-hydroxythiophene-3-carboxylate has shown promise in the development of targeted therapies. Its molecular framework can be modified to interact with specific biological targets, making it valuable for drug discovery programs. Recent publications have highlighted its use in creating potential treatments for various conditions, reflecting the compound's growing importance in biomedical research.

The synthesis of thiophene-containing compounds continues to be an active area of research, with methyl 5-chloro-4-hydroxythiophene carboxylate playing a central role in many synthetic strategies. Its compatibility with various protective group strategies allows for selective modifications, enabling the creation of complex molecular architectures. These features have made it a favorite among synthetic organic chemists working on structure-activity relationship studies.

As research into heterocyclic building blocks advances, the demand for high-quality methyl 5-chloro-4-hydroxythiophene-3-carboxylate continues to grow. Suppliers are responding to this demand by improving production scales and purity standards, ensuring researchers have access to reliable materials for their work. The compound's importance in both academic and industrial settings underscores its value as a versatile synthetic intermediate in modern chemistry.